Lumeton forte

Specification

• CAS No.: 37341-10-9
• Molecular Formula: C20H24Cl2N2O4
• Molecular Weight: 427.3 g/mol
• IUPAC Name: 2-(4-chloro-2-methylphenoxy)propanoic acid;3-(3-chloro-4-methylphenyl)-1,1-dimethylurea
• Standard InChI: InChI=1S/C10H13ClN2O.C10H11ClO3/c1-7-4-5-8(6-9(7)11)12-10(14)13(2)3;1-6-5-8(11)3-4-9(6)14-7(2)10(12)13/h4-6H,1-3H3,(H,12,14);3-5,7H,1-2H3,(H,12,13)
• Standard InChI Key: ROGAZCSFJFDQIC-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)N(C)C)Cl.CC1=C(C=CC(=C1)Cl)OC(C)C(=O)O
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)N(C)C)Cl.CC1=C(C=CC(=C1)Cl)OC(C)C(=O)O
• Appearance: Solid powder

Introduction

Chemical Composition and Structural Properties

Component Compounds

Lumeton Forte is a 1:1 mixture of two distinct herbicides:

• Chlortoluron ($\text{C}_{10}\text{H}_{13}\text{ClN}_2\text{O}$): A phenylurea herbicide that inhibits photosynthesis by blocking electron transport in photosystem II.

• Mecoprop ($\text{C}_{10}\text{H}_{11}\text{ClO}_3$): A phenoxy herbicide that mimics auxin, causing uncontrolled growth in susceptible plants.

The combination of these compounds exploits complementary mechanisms to enhance weed control efficacy.

Physicochemical Characteristics

Property	Value
Molecular Weight	427.3 g/mol
CAS Registry	37341-10-9
Solubility	230 mg/L in water (20°C)
Log $K_{ow}$	2.8 (chlortoluron), 3.1 (mecoprop)
Vapor Pressure	$1.2 \times 10^{-5}$ Pa (25°C)

Data derived from manufacturer specifications and PubChem analyses indicate moderate hydrophobicity, facilitating soil adsorption and reducing leaching potential.

Agricultural Applications and Mechanisms of Action

Target Crops and Weed Species

Lumeton Forte is predominantly applied to winter wheat, barley, and rye, where it suppresses:

• Grasses: Alopecurus myosuroides (black-grass), Avena fatua (wild oats).

• Broadleaf Weeds: Galium aparine (cleavers), Stellaria media (chickweed).

Application Protocols

• Pre-Emergence: Applied at 1.5–2.0 kg/ha post-sowing to inhibit weed germination.

• Post-Emergence: Foliar sprays at 0.8–1.2 kg/ha target established weeds, with adjuvant additives enhancing leaf penetration.

Field trials demonstrate 85–95% weed suppression in cereal crops, though efficacy declines in high-organic-matter soils due to adsorption.

Environmental Fate and Ecotoxicological Risks

Degradation Pathways

• Hydrolysis: Chlortoluron undergoes cleavage of the urea moiety at pH > 7, forming 3-chloro-4-methylaniline.

• Microbial Metabolism: Soil microbes degrade mecoprop to 4-chloro-2-methylphenol, which mineralizes to $\text{CO}_2$ and $\text{H}_2\text{O}$ under aerobic conditions.

Ecotoxicity Parameters

Organism	LC₅₀/EC₅₀ (mg/L)
Daphnia magna	12.4 (48h)
Oncorhynchus mykiss	8.7 (96h)
Apis mellifera	22.9 (48h)

Chronic exposure studies report bioaccumulation factors (BCF) of 120–180 in aquatic invertebrates, raising concerns for trophic transfer.

Human Health and Regulatory Considerations

Toxicity Profile

• Acute Exposure: LD₅₀ (rat, oral) = 1,250 mg/kg (chlortoluron), 900 mg/kg (mecoprop).

• Chronic Effects: Thyroid hyperplasia and hepatic enzyme induction observed in rodent models at 50 mg/kg/day over 90 days.

The European Union classifies Lumeton Forte as "Harmful if swallowed" (H302) and "Suspected of damaging fertility" (H361d).

Global Regulatory Status

Region	Status	Maximum Residue Limit (MRL)
EU	Approved until 2027	0.1 mg/kg (cereals)
USA	Not registered	N/A
India	Restricted use	0.05 mg/kg (wheat)

Post-application withholding periods of 60 days are mandated to minimize residues in harvested grains.

Advancements in Detection and Mitigation Strategies

Analytical Methods

• HPLC-MS/MS: Limits of quantification (LOQ) at 0.01 µg/L in water matrices.

• Immunoassays: Lateral flow devices enable on-site screening with 92% cross-reactivity for chlortoluron metabolites.

Remediation Technologies

• Phytoremediation: Zea mays reduces soil mecoprop concentrations by 78% over 60 days via rhizodegradation.

• Advanced Oxidation: UV/H₂O₂ systems achieve 99% degradation in groundwater within 30 minutes.